2-(3-Methoxyphenyl)-4-methyl-1,3-oxazole

• CAS No.: 940303-61-7
• Molecular Formula: C11H11NO2
• Molecular Weight: 189.21 g/mol
• IUPAC Name: 2-(3-methoxyphenyl)-4-methyl-1,3-oxazole
• InChI: InChI=1S/C11H11NO2/c1-8-7-14-11(12-8)9-4-3-5-10(6-9)13-2/h3-7H,1-2H3
• InChI Key: WTXQFNXZFWLAEQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=COC(=N1)C2=CC(=CC=C2)OC

Description

2-(3-Methoxyphenyl)-4-methyl-1,3-oxazole is a useful research compound. Its molecular formula is C11H11NO2 and its molecular weight is 189.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3-methoxybenzamide (1.5 g, 9.9 mmol) in toluene (15 mL) was added 1-chloropropan-2-one (1.37 g, 14.9 mmol), and the mixture was stirred at reflux for 16 h. The mixture was cooled and concentrated to give crude product, which was purified via silica gel chromatography eluted with ethyl acetate/petroleum ether (1:5) to give 2-(3-methoxyphenyl)-4-methyloxazole (1.21 g, 64.6% yield) as yellow syrup. LCMS MH+ 190.